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Compound of Interest

Compound Name: 2-Benzylphenyl undecanoate

Cat. No.: B15162739 Get Quote

Despite a comprehensive review of available scientific and patent literature, 2-Benzylphenyl
undecanoate remains a largely uncharacterized compound. While its basic chemical identity is

registered, there is a significant absence of published data regarding its synthesis, biological

activity, and potential applications. This technical guide summarizes the limited information

available and highlights the current knowledge gaps for researchers, scientists, and drug

development professionals.

At present, detailed experimental protocols, quantitative data on biological effects, and

established signaling pathways involving 2-Benzylphenyl undecanoate are not available in

the public domain.

Chemical Identity
2-Benzylphenyl undecanoate is identified by the Chemical Abstracts Service (CAS) number

143074-29-7. Its molecular formula is C24H32O2.[1] The structure consists of an undecanoate

ester group attached to a 2-benzylphenyl moiety.

Synthesis and Chemical Properties
No specific, peer-reviewed methods for the synthesis of 2-Benzylphenyl undecanoate have

been documented. However, general organic chemistry principles suggest it could be

synthesized via the esterification of 2-benzylphenol with undecanoyl chloride or undecanoic
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acid. While literature exists on the synthesis of other benzyl esters and related compounds like

2-benzylphenyl ketones, these methods are not directly applicable without experimental

validation for this specific molecule.

The physical and chemical properties of 2-Benzylphenyl undecanoate have not been

experimentally determined and reported in the literature. Computational estimations of its

properties are available in databases like PubChem.

Biological and Pharmacological Activity
A thorough search of pharmacological and biological research databases reveals no studies

investigating the activity of 2-Benzylphenyl undecanoate. While research has been

conducted on other structurally related compounds, such as benzyl salicylate and benzyl

benzoate which have shown some estrogenic activity, and various p-terphenyls with cytotoxic

and antimicrobial effects, these findings cannot be extrapolated to 2-Benzylphenyl
undecanoate due to differences in chemical structure.

There is no information available regarding its mechanism of action, potential therapeutic

targets, or any associated signaling pathways.

Future Research Directions
The current lack of data presents an opportunity for foundational research into the properties

and potential applications of 2-Benzylphenyl undecanoate. Key areas for future investigation

would include:

Chemical Synthesis and Characterization: Development and optimization of a synthetic route

to produce 2-Benzylphenyl undecanoate, followed by full characterization of its physical

and chemical properties.

Biological Screening: In vitro and in vivo screening to determine any potential biological or

pharmacological activities. This could include assays for antimicrobial, anticancer, anti-

inflammatory, or other therapeutic effects.

Toxicological Evaluation: Assessment of the compound's safety profile and potential toxicity.
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Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of related analogs to

understand the relationship between the chemical structure and any observed biological

activity.

In conclusion, 2-Benzylphenyl undecanoate is a compound for which there is a significant

deficit of scientific information. The absence of data on its synthesis, properties, and biological

effects makes it an open area for novel research and discovery within the fields of chemistry

and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [2-Benzylphenyl Undecanoate: An Undocumented
Compound in Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15162739#2-benzylphenyl-undecanoate-literature-
review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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